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Compound of Interest

Compound Name: 1-Benzylimidazole

Cat. No.: B160759

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
1-benzylimidazole. The information is compiled from various safety data sheets and chemical
references to ensure a thorough guide for laboratory and industrial settings.

Hazard Identification and Classification

1-Benzylimidazole is classified as a hazardous substance with the following primary concerns:
 Skin Irritation: Causes skin irritation.[1][2][3][4]

o Eye Irritation: Causes serious eye irritation.[1]

e Respiratory Irritation: May cause respiratory irritation.

While comprehensive toxicological data is not fully available, it is crucial to handle this
compound with care to avoid adverse health effects.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-benzylimidazole is provided in the
table below.
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Property Value Source
Molecular Formula C10H10N2
Molecular Weight 158.20 g/mol
Appearance Off.—white to brown crystalline
solid
Melting Point 68-71 °C (154.4-159.8 °F)
Boiling Point 310 °C (590 °F) at 760 mmHg
Flash Point >110°C
Vapor Pressure 0.00021 mmHg

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 1-

benzylimidazole and ensure the safety of personnel.

Handling

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.

Avoid contact with skin and eyes.
Avoid the formation of dust and aerosols.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Keep away from sources of ignition.

Storage

Store in a cool, dry, and well-ventilated place.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b160759?utm_src=pdf-body
https://www.benchchem.com/product/b160759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Keep containers tightly closed to prevent contamination and moisture absorption.
» Store away from incompatible materials, such as oxidizing agents.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 1-
benzylimidazole:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

» Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat or
chemical-resistant apron are required. Gloves should be inspected before use.

» Respiratory Protection: In case of insufficient ventilation or the formation of dust, a
NIOSH/MSHA-approved respirator should be used. A dust mask of type N95 (US) is also
suggested.

First-Aid Measures

In the event of exposure to 1-benzylimidazole, the following first-aid measures should be
taken immediately:

« Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is
not breathing, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. If skin irritation occurs, seek medical advice.

+ Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b160759?utm_src=pdf-body
https://www.benchchem.com/product/b160759?utm_src=pdf-body
https://www.benchchem.com/product/b160759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. A
solid water stream may be inefficient.

e Hazardous Combustion Products: Thermal decomposition can produce nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2).

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment. Avoid breathing dust, vapors, mist, or gas.

e Environmental Precautions: Prevent the material from entering drains or waterways.

» Methods for Cleaning Up: Sweep up the spilled material and place it in a suitable, closed
container for disposal. Use spark-proof tools and explosion-proof equipment.

Experimental Protocols

Detailed experimental protocols involving 1-benzylimidazole should always be conducted after
a thorough risk assessment. The following is a generalized workflow for handling the
compound in a research setting.

Caption: A generalized workflow for handling 1-benzylimidazole in a laboratory setting.

Spill Response Workflow

The following diagram outlines the logical steps to take in the event of a 1-benzylimidazole
spill.
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Caption: A logical workflow for responding to a 1-benzylimidazole spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160759#1-benzylimidazole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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